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Compound of Interest

Compound Name: 13-Hydroxygermacrone

Cat. No.: B12427466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal information

for handling 13-Hydroxygermacrone in a laboratory setting. As the toxicological properties of

this compound have not been fully investigated, it is imperative to handle it with the utmost

caution, adhering to the principle of "as low as reasonably achievable" (ALARA) for exposure.

Chemical and Physical Properties
Limited quantitative data is available for 13-Hydroxygermacrone. The following table

summarizes known information.
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Property Value

CAS Number 103994-29-2[1]

Molecular Formula C₁₅H₂₂O₂[1]

Molecular Weight 234.33 g/mol [1]

Physical Form Solid powder (assumed)[1]

Solubility Likely soluble in organic solvents[2]

Storage Temperature Powder: -20°C (long-term); In solvent: -80°C

Stability
Can be thermolabile and sensitive to acid/base

conditions

Hazard Identification and Personal Protective Equipment
(PPE)
As a sesquiterpenoid, 13-Hydroxygermacrone should be handled as a potentially hazardous

substance. Some compounds in this class are known to be irritants and sensitizers. Potential

hazards include skin, eye, and respiratory tract irritation, and the potential for allergic skin

reactions with repeated exposure. The full toxicological profile is unknown.

The following table outlines the required Personal Protective Equipment (PPE) for handling 13-
Hydroxygermacrone.
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PPE Category Specification

Hand Protection
Nitrile or neoprene gloves. Change gloves

immediately if contaminated.

Eye Protection
Chemical safety goggles or a face shield where

splashing is possible.

Skin and Body Protection
A fully buttoned lab coat. A chemically resistant

apron is recommended for larger quantities.

Respiratory Protection

Not generally required for small quantities

handled in a certified chemical fume hood. If

weighing or handling outside of a hood, a

NIOSH-approved respirator with an organic

vapor cartridge and particulate filter is

recommended.

Operational Plan for Safe Handling
Engineering Controls:

All work with 13-Hydroxygermacrone powder or solutions should be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Work Practices:
Preparation: Before handling, ensure all necessary PPE is donned correctly. Cover work

surfaces with absorbent, disposable bench paper.

Weighing: Whenever possible, weigh the solid compound in a ventilated balance enclosure

or use a "weighing-in-place" technique within the fume hood to prevent dust generation.

Dissolving: When preparing solutions, slowly add the solvent to the pre-weighed compound

to avoid splashing.

General Hygiene: Do not eat, drink, or store food in the laboratory. Wash hands thoroughly

after handling the compound and before leaving the lab.
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Emergency Procedures:
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Spills: Evacuate the area. For small spills, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. Prevent the material from

entering drains.
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Workflow for Safe Handling of 13-Hydroxygermacrone
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Caption: Workflow for the safe handling of 13-Hydroxygermacrone.
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Disposal Plan
The primary method for the disposal of 13-Hydroxygermacrone is to treat it as chemical waste

and dispose of it through an approved waste disposal plant.

Step-by-Step Disposal Protocol:
Waste Identification and Segregation: Identify all waste containing 13-Hydroxygermacrone,

including the pure compound, solutions, and contaminated materials (e.g., pipette tips, vials).

Segregate this waste into appropriate, clearly labeled, and sealed containers. Do not mix

with incompatible waste streams.

Containerization: Use chemically resistant containers for waste collection. Ensure containers

are tightly sealed to prevent leaks or spills. Label the waste container clearly with "13-
Hydroxygermacrone Waste" and any known hazard symbols.

Storage: Store the waste containers in a designated, secure, cool, dry, and well-ventilated

area away from incompatible materials.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office or a licensed chemical waste disposal contractor to arrange for pickup and disposal.

Experimental Protocols and Biological Activity
The anti-inflammatory effects of 13-Hydroxygermacrone are primarily attributed to its ability to

modulate the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK)

signaling pathways.

Key Experimental Protocols
1. Anti-inflammatory Activity Assay: TPA-Induced Mouse Ear Edema

This in vivo model is a standard method for screening topical anti-inflammatory agents.

Principle: 12-O-tetradecanoylphorbol-13-acetate (TPA) is a potent inflammatory agent that

induces edema (swelling) when applied to mouse skin. The ability of a test compound to

reduce this edema is a measure of its anti-inflammatory activity.
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Procedure:

Animals: Male ddY mice are typically used.

Groups: Animals are divided into control, positive control (e.g., indomethacin), and test

groups.

Treatment: A solution of 13-Hydroxygermacrone in a suitable vehicle (e.g., acetone) is

applied topically to the inner and outer surfaces of one ear. The other ear receives the

vehicle alone.

Induction of Inflammation: After approximately 30 minutes, a solution of TPA is applied to

both ears.

Measurement of Edema: After 4-6 hours, the mice are euthanized, and circular sections of

both ears are punched out and weighed. The difference in weight between the treated and

vehicle-only ears indicates the degree of edema.

(Based on the methodology described for sesquiterpenes from Curcuma zedoaria)

2. Anti-Photoaging Activity Assay: MMP Expression in HaCaT Keratinocytes

This protocol assesses the effect of 13-Hydroxygermacrone on the expression of matrix

metalloproteinases (MMPs), which are involved in collagen degradation and skin aging.

Principle: UVB radiation upregulates the expression of MMPs in skin cells. This assay

quantifies the ability of 13-Hydroxygermacrone to inhibit this upregulation.

Procedure:

Cell Culture: Human keratinocytes (HaCaT cells) are cultured in appropriate media.

Treatment: Cells are pre-treated with varying concentrations of 13-Hydroxygermacrone
for 24 hours.

UVB Irradiation: The cell culture medium is replaced with phosphate-buffered saline

(PBS), and the cells are exposed to a single dose of UVB radiation (e.g., 20 mJ/cm²).
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Post-Irradiation Incubation: The PBS is replaced with fresh serum-free medium, and the

cells are incubated for a further 24 hours.

Analysis of MMP Expression: Total RNA is extracted from the cells, and the mRNA

expression levels of MMP-1, MMP-2, and MMP-3 are quantified using reverse

transcription-polymerase chain reaction (RT-PCR).

(Based on the methodology described for comparing Germacrone and 13-
Hydroxygermacrone)

Quantitative Data Summary
The following table presents estimated data on the comparative efficacy of 13-
Hydroxygermacrone in inhibiting UVB-induced MMP expression in human keratinocytes.

Compound Target MMP Concentration
% Inhibition of
mRNA Expression

13-

Hydroxygermacrone
MMP-1 10 µM ~50%

MMP-2 10 µM ~40%

MMP-3 10 µM ~60%

Germacrone MMP-1 10 µM ~45%

MMP-2 10 µM ~35%

MMP-3 10 µM ~55%

Data is estimated from graphical representations in the cited literature and is for comparative

purposes.

Proposed Anti-Inflammatory Signaling Pathway
Studies on analogous germacrane sesquiterpenes suggest that 13-Hydroxygermacrone likely

inhibits the NF-κB pathway by preventing the degradation of IκBα, which blocks the nuclear
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translocation of the active p65 subunit. It is also hypothesized to suppress the phosphorylation

of ERK, JNK, and p38 MAPKs in response to inflammatory stimuli.

Proposed Anti-Inflammatory Mechanism of 13-Hydroxygermacrone
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Click to download full resolution via product page

Caption: Proposed inhibition of NF-κB and MAPK signaling by 13-Hydroxygermacrone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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